Cas no 98527-25-4 (3-Bromo-2,6-dimethoxy-5-nitrobenzoic acid)

• Product Name: 3-Bromo-2,6-dimethoxy-5-nitrobenzoic acid
• CAS No: 98527-25-4
• MF: C₉H₈BrNO₆
• MW: 306.066922187805
• CID: 801897
• PubChem ID: 13544752
• Update Time: 2025-04-19

3-Bromo-2,6-dimethoxy-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-bromo-2,6-dimethoxy-5-nitro-
• 3-bromo-2,6-dimethoxy-5-nitrobenzoic acid
• SCHEMBL7823436
• 98527-25-4
• DTXSID30543374
• 3-Bromo-2,6-dimethoxy-5-nitrobenzoic acid

• Inchi： 1S/C9H8BrNO6/c1-16-7-4(10)3-5(11(14)15)8(17-2)6(7)9(12)13/h3H,1-2H3,(H,12,13)
• InChI Key： DUCPBSHBWDJWBH-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C(=O)O)C=1OC)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 304.95350g/mol
• Monoisotopic Mass: 304.95350g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.719±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 129-130 ºC (cyclohexane )
• Solubility: Very slightly soluble (0.21 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives